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Introduction
Cerimetry is a powerful analytical technique that utilizes the strong oxidizing properties of

Cerium(IV) ions for the quantitative analysis of various reducing agents.[1] The Ce⁴⁺/Ce³⁺

redox couple has a high standard electrode potential, making it suitable for the titration of a

wide range of analytes with sharp and distinct endpoints.[1][2] Solutions of ceric sulfate are

highly stable, even upon boiling, and can be used in the presence of high concentrations of

hydrochloric acid, offering advantages over other oxidizing titrants like potassium

permanganate.[3]

This document provides a detailed protocol for the preparation and standardization of a

Cerium(IV) sulfate titrant and its application in the redox titration of Iron(II). While the active

titrant is the Cerium(IV) ion, this protocol outlines the preparation from a stable and

commercially available Cerium(IV) salt, which is the standard practice for ensuring analytical

accuracy.

Principle of Cerimetric Titration
Cerimetric titrations are based on oxidation-reduction reactions where the Cerium(IV) ion is

reduced to the colorless Cerium(III) ion. The endpoint of the titration can be detected

potentiometrically or with the use of a suitable redox indicator.[4]
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The overall reaction for the titration of Iron(II) with Cerium(IV) is:

Fe²⁺ + Ce⁴⁺ → Fe³⁺ + Ce³⁺[5]

At the equivalence point, a sharp change in the electrode potential of the solution occurs, which

is signaled by the color change of a redox indicator.

Data Presentation
Table 1: Reagents and Materials

Reagent/Material Grade Purpose

Ceric Ammonium Sulfate,

Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O
Analytical Reagent Preparation of Titrant

Sulfuric Acid (H₂SO₄),

concentrated
Analytical Reagent Acidification

Distilled/Deionized Water High Purity Solvent

Arsenic Trioxide (As₂O₃),

primary standard
Analytical Reagent Standardization of Titrant

Sodium Hydroxide (NaOH) Analytical Reagent Dissolution of As₂O₃

Osmic Acid Solution (OsO₄) Analytical Reagent Catalyst

Ferroin Sulfate Solution Indicator Grade Redox Indicator

Ferrous Ammonium Sulfate

Hexahydrate (Mohr's Salt),

Fe(NH₄)₂(SO₄)₂·6H₂O

Analytical Reagent Analyte

Table 2: Preparation of 0.1 M Ceric Ammonium Sulfate Solution
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Step Procedure

1
Weigh accurately approximately 65 g of ceric

ammonium sulfate.

2

In a fume hood, add the ceric ammonium sulfate

to a mixture of 30 mL of concentrated sulfuric

acid and 500 mL of distilled water, with gentle

heating and stirring.

3 Allow the solution to cool to room temperature.

4 Filter the solution if it is turbid.

5

Quantitatively transfer the solution to a 1000 mL

volumetric flask and dilute to the mark with

distilled water. Mix thoroughly.

Table 3: Standardization of 0.1 M Ceric Ammonium Sulfate Solution with Arsenic Trioxide
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Step Procedure

1

Accurately weigh about 0.2 g of arsenic trioxide

(previously dried at 105°C for 1 hour) and

transfer it to a 500 mL conical flask.

2
Add 25 mL of 8% w/v sodium hydroxide solution

and swirl to dissolve the arsenic trioxide.

3 Add 100 mL of distilled water and mix.

4 Carefully add 30 mL of dilute sulfuric acid.

5
Add 0.15 mL of osmic acid solution and 0.1 mL

of ferroin sulfate solution.

6

Titrate with the prepared ceric ammonium

sulfate solution until the color changes from pink

to a very pale blue.

7 Record the volume of the titrant used.

8

Calculate the molarity of the ceric ammonium

sulfate solution. 1 mL of 0.1 M ceric ammonium

sulfate is equivalent to 0.004946 g of As₂O₃.

Table 4: Titration of Iron(II) with Standardized Ceric Ammonium Sulfate Solution
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Step Procedure

1
Accurately weigh a sample containing Iron(II)

(e.g., about 0.8 g of ferrous ammonium sulfate).

2
Dissolve the sample in a 250 mL conical flask

with 50 mL of distilled water.

3 Carefully add 20 mL of dilute sulfuric acid.[4]

4 Add 2-3 drops of ferroin indicator.[5]

5

Titrate with the standardized 0.1 M ceric

ammonium sulfate solution until the color

changes sharply from red to a pale blue or

greenish-blue.[3][5]

6 Record the volume of the titrant used.

7
Calculate the percentage purity or concentration

of Iron(II) in the sample.

Experimental Protocols
Preparation of 0.1 M Ceric Ammonium Sulfate Solution
A 0.1 M solution of ceric ammonium sulfate is prepared by dissolving approximately 65 g of

Ce(SO₄)₂·2(NH₄)₂SO₄·2H₂O in a mixture of 30 mL of concentrated sulfuric acid and 500 mL of

distilled water. Gentle heating may be required to aid dissolution. After cooling, the solution is

filtered if necessary and then diluted to 1000 mL with distilled water in a volumetric flask.

Standardization of Ceric Ammonium Sulfate Solution
The prepared ceric ammonium sulfate solution is standardized against a primary standard,

such as arsenic trioxide (As₂O₃). A precisely weighed amount of dried arsenic trioxide is

dissolved in sodium hydroxide solution. The solution is then acidified with sulfuric acid, and a

catalytic amount of osmic acid is added along with ferroin indicator. The titration is carried out

with the ceric ammonium sulfate solution until the indicator color changes from pink to pale

blue.
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Determination of Iron(II)
An accurately weighed sample containing Iron(II) is dissolved in distilled water and acidified

with sulfuric acid.[4] A few drops of ferroin indicator are added to the solution.[5] The solution is

then titrated with the standardized ceric ammonium sulfate solution. The endpoint is reached

when the color of the solution changes from red to a pale blue or greenish-blue.[3][5]
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Titrant Preparation

Standardization

Analyte Titration (Iron II)

Weigh Ceric Ammonium Sulfate

Dissolve in H₂SO₄ and H₂O with heating

Cool to Room Temperature

Filter if Turbid

Dilute to 1000 mL

Titrate with Ceric Sulfate Solution

0.1 M Ceric Sulfate

Weigh Arsenic Trioxide

Dissolve in NaOH

Acidify with H₂SO₄

Add Osmic Acid and Ferroin

Endpoint: Pink to Pale Blue

Titrate with Standardized Ceric Sulfate

Standardized Titrant

Weigh Iron(II) Sample

Dissolve in H₂O and H₂SO₄

Add Ferroin Indicator

Endpoint: Red to Pale Blue
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Titration Reaction Indicator Reaction (Ferroin)

Fe²⁺ (Analyte)

Fe³⁺ (Product)

Oxidation

Ce⁴⁺ (Titrant)

Ce³⁺ (Product)

Reduction

[Fe(phen)₃]²⁺ (Red)

[Fe(phen)₃]³⁺ (Pale Blue)

Oxidation by excess Ce⁴⁺

Excess Ce⁴⁺ at Endpoint

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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